Cas no 1428423-02-2 (5-methyl-1,2-oxazol-3-yl chloroformate)

5-methyl-1,2-oxazol-3-yl chloroformate structure

1428423-02-2 structure

Product Name:5-methyl-1,2-oxazol-3-yl chloroformate

CAS No:1428423-02-2

MF:C₅H₄ClNO₃

MW:161.543160438538

CID:6189282

PubChem ID:21805869

Update Time:2024-03-01

5-methyl-1,2-oxazol-3-yl chloroformate Chemical and Physical Properties

Names and Identifiers

- 5-methyl-1,2-oxazol-3-yl chloroformate
- EN300-1612639
- 1428423-02-2
- SCHEMBL8305554
- Inchi： 1S/C5H4ClNO3/c1-3-2-4(7-10-3)9-5(6)8/h2H,1H3
- InChI Key： JADBJRUWBYXNAV-UHFFFAOYSA-N
- SMILES： ClC(=O)OC1C=C(C)ON=1

Computed Properties

Exact Mass: 160.9879707g/mol
Monoisotopic Mass: 160.9879707g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 52.3Å²

5-methyl-1,2-oxazol-3-yl chloroformate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1612639-0.05g	5-methyl-1,2-oxazol-3-yl chloroformate	1428423-02-2		0.05g	$924.0	2023-06-04
Enamine	EN300-1612639-0.1g	5-methyl-1,2-oxazol-3-yl chloroformate	1428423-02-2		0.1g	$968.0	2023-06-04
Enamine	EN300-1612639-0.25g	5-methyl-1,2-oxazol-3-yl chloroformate	1428423-02-2		0.25g	$1012.0	2023-06-04
Enamine	EN300-1612639-0.5g	5-methyl-1,2-oxazol-3-yl chloroformate	1428423-02-2		0.5g	$1056.0	2023-06-04
Enamine	EN300-1612639-1.0g	5-methyl-1,2-oxazol-3-yl chloroformate	1428423-02-2		1g	$1100.0	2023-06-04
Enamine	EN300-1612639-2.5g	5-methyl-1,2-oxazol-3-yl chloroformate	1428423-02-2		2.5g	$2155.0	2023-06-04
Enamine	EN300-1612639-5.0g	5-methyl-1,2-oxazol-3-yl chloroformate	1428423-02-2		5g	$3189.0	2023-06-04
Enamine	EN300-1612639-10.0g	5-methyl-1,2-oxazol-3-yl chloroformate	1428423-02-2		10g	$4729.0	2023-06-04
Enamine	EN300-1612639-50mg	5-methyl-1,2-oxazol-3-yl chloroformate	1428423-02-2		50mg	$924.0	2023-09-23
Enamine	EN300-1612639-100mg	5-methyl-1,2-oxazol-3-yl chloroformate	1428423-02-2		100mg	$968.0	2023-09-23

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

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